Cas no 113511-27-6 (2-chloro-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile)
![2-chloro-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile structure](https://ossimg.kuujia.com/scimg/114000/113511-27-6x500.png)
113511-27-6 structure
Product Name:2-chloro-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile
CAS No:113511-27-6
MF:C9H7ClN2
MW:178.618280649185
MDL:MFCD04034283
CID:1099519
PubChem ID:938533
Update Time:2025-04-20
2-chloro-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile
- 2-Chloro-5H,6H,7H-cyclopenta-[b]pyridine-3-carbonitrile
- 2-Chlor-3-cyan-6,7-dihydro-1,5-pyridin
- 2-Chloro-3-cyano-6,7-dihydro-5H-pyrindine
- 2-chloro-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile
- 2-chloro-6,7-dihydro-5H-[1]pyrindine-3-carbonitrile
- AC1LIUOP
- AC1Q3HFE
- CTK7C7430
- HMS2783M04
- STOCK4S-31676
- DTXSID901327523
- G43662
- EN300-43590
- SCHEMBL16019318
- DB-149751
- SMR000434864
- F2130-0273
- STK558733
- SY177481
- MFCD04034283
- CHEMBL1877780
- AKOS000345508
- 113511-27-6
- MLS000332184
-
- MDL： MFCD04034283
- Inchi： 1S/C9H7ClN2/c10-9-7(5-11)4-6-2-1-3-8(6)12-9/h4H,1-3H2
- InChI Key： WVPJKOKOAYOHFA-UHFFFAOYSA-N
- SMILES： ClC1=C(C#N)C=C2C(CCC2)=N1
Computed Properties
- Exact Mass: 178.02991
- Monoisotopic Mass: 178.0297759g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 36.7Ų
Experimental Properties
- PSA: 36.68
2-chloro-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM336519-100mg |
2-Chloro-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile |
113511-27-6 | 95%+ | 100mg |
$266 | 2022-06-14 | |
| Chemenu | CM336519-250mg |
2-Chloro-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile |
113511-27-6 | 95%+ | 250mg |
$446 | 2022-06-14 | |
| Chemenu | CM336519-1g |
2-Chloro-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile |
113511-27-6 | 95%+ | 1g |
$1173 | 2022-06-14 | |
| Matrix Scientific | 133853-100mg |
2-Chloro-5H,6H,7H-cyclopenta-[b]pyridine-3-carbonitrile, 95%+ |
113511-27-6 | 95% | 100mg |
$116.00 | 2023-09-07 | |
| Matrix Scientific | 133853-500mg |
2-Chloro-5H,6H,7H-cyclopenta-[b]pyridine-3-carbonitrile, 95%+ |
113511-27-6 | 95% | 500mg |
$359.00 | 2023-09-07 | |
| Matrix Scientific | 133853-2.500g |
2-Chloro-5H,6H,7H-cyclopenta-[b]pyridine-3-carbonitrile, 95%+ |
113511-27-6 | 95% | 2.500g |
$1334.00 | 2023-09-07 | |
| Chemenu | CM336519-100mg |
2-Chloro-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile |
113511-27-6 | 95%+ | 100mg |
$266 | 2021-08-18 | |
| Chemenu | CM336519-250mg |
2-Chloro-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile |
113511-27-6 | 95%+ | 250mg |
$446 | 2021-08-18 | |
| Chemenu | CM336519-1g |
2-Chloro-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile |
113511-27-6 | 95%+ | 1g |
$1173 | 2021-08-18 | |
| TRC | B418763-25mg |
2-Chloro-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile |
113511-27-6 | 25mg |
$ 50.00 | 2022-06-07 |
2-chloro-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
113511-27-6 (2-chloro-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile) Related Products
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